Cas no 177949-94-9 (2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 177949-94-9
• MF: C₁₃H₂₃BO₂
• MW: 222.131524324417
• MDL: MFCD18383370
• CID: 3163207
• PubChem ID: 90093321
• Update Time: 2025-06-12

2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1-Cyclopentylvinylboronic acid pinacol ester
• 177949-94-9
• SB34329
• SCHEMBL15636140
• EN300-5483705
• MFCD18383370
• Z2049747193
• PHDUGUZNXCBEBI-UHFFFAOYSA-N
• CHA94994
• starbld0000538
• 2-(1-cyclopentylethenyl)-4,4,5,5-tetramethyl1,3,2-dioxaborolane
• DTXSID201173060
• CS-0341358
• 2-(1-Cyclopentylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DB-147911

• MDL： MFCD18383370
• Inchi： 1S/C13H23BO2/c1-10(11-8-6-7-9-11)14-15-12(2,3)13(4,5)16-14/h11H,1,6-9H2,2-5H3
• InChI Key： PHDUGUZNXCBEBI-UHFFFAOYSA-N
• SMILES： O1B(C(=C)C2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 222.1791101Da
• Monoisotopic Mass: 222.1791101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 177949-94-9)

2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 177949-94-9, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boronate esters, which are widely recognized for their utility in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The unique structural features of this molecule, including its cyclopentylvinyl substituent and tetramethyl-substituted dioxaborolane core, make it a valuable intermediate in the synthesis of complex organic molecules.

The Suzuki-Miyaura coupling is a cornerstone reaction in modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl boronic acids and halides. The efficiency and selectivity of this reaction have made it indispensable in the construction of biaryl and heteroaryl systems, which are prevalent in many pharmacologically active compounds. 2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane serves as an excellent boronic ester precursor due to its stability under various reaction conditions and its ability to participate in high-yielding cross-coupling reactions.

In recent years, there has been a surge in research focused on developing novel boronate esters with enhanced reactivity and functional group tolerance. The tetramethyl-substituted dioxaborolane core of this compound imparts exceptional stability to the boronate ester functionality, making it particularly useful in harsh reaction conditions often required for challenging synthetic transformations. This stability is attributed to the steric hindrance provided by the methyl groups, which effectively shields the boron atom from nucleophilic attack.

The 1-Cyclopentylvinyl substituent is another critical feature of this compound that contributes to its synthetic utility. The cyclopentyl ring introduces a bulkier alkyl group that can influence the electronic properties of the boronate ester and potentially enhance its reactivity in specific coupling reactions. Additionally, the cyclopentyl group can be further functionalized post-coupling, allowing for the construction of diverse molecular architectures with tailored properties.

Recent advancements in pharmaceutical research have highlighted the importance of organoboron compounds in drug discovery and development. Boron-containing heterocycles are known for their broad spectrum of biological activities and have been incorporated into numerous therapeutic agents. For instance, borylated compounds have shown promise as anticancer agents due to their ability to interfere with DNA replication and repair mechanisms. The synthesis of such compounds often relies on efficient cross-coupling strategies facilitated by boronic acid derivatives like 2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

The compound's structural features also make it a valuable tool in materials science applications. Boronate esters are known to exhibit interesting photochemical properties when incorporated into organic materials. Researchers have explored their use in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices due to their ability to form stable conjugated systems upon cross-coupling with aromatic or heteroaromatic units. The tetramethyl-substituted dioxaborolane core further enhances these properties by providing rigidity and stability to the resulting materials.

In conclusion,2-(1-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 177949-94-9) is a versatile and highly functional organoboron compound with significant applications in synthetic chemistry and pharmaceutical research. Its unique structural features enable participation in high-yielding cross-coupling reactions while maintaining stability under various conditions. As research continues to uncover new applications for boron-containing compounds,this compound is poised to play an increasingly important role in the development of novel therapeutics and advanced materials.